Cas no 148608-52-0 (Archaeosine)
Archaeosine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-d]pyrimidine-5-carboximidamide,2-amino-4,7-dihydro-4-oxo-7-b-D-ribofuranosyl-
- 1H-Pyrrolo(2,3-d)pyrimidine-5-carboximidamide, 2-amino-4,7-dihydro-4-oxo-7-beta-D-ribofuranosyl-
- 2-Amino-4,7-dihydro-4-oxo-7-beta-D-ribofuranosyl-1H-pyrrolo(2,3-d)pyrimidine-5-carboximidamide
- 2-amino-4-oxo-7-(beta-D-ribofuranosyl)-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidine-5-carboximidamide
- Archaeosine
- DTXSID801318234
- 2-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-oxo-3H-pyrrolo[2,3-d]pyrimidine-5-carboximidamide
- Q632302
- 7-formamidino-7-deazaguanosine
- 148608-52-0
- 2-amino-4-oxo-7-(beta-D-ribofuranosyl)-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidine-5-carboximidamide
- 2-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-oxo-1H-pyrrolo[2,3-d]pyrimidine-5-carboximidamide
- G*
- 2-amino-4,7-dihydro-4-oxo-7-beta-d-ribofuranosyl-1h-pyrrolo[2,3-d]pyrimidine-5-carboximidamide
- CHEBI:73271
-
- Inchi: 1S/C12H16N6O5/c13-8(14)3-1-18(9-5(3)10(22)17-12(15)16-9)11-7(21)6(20)4(2-19)23-11/h1,4,6-7,11,19-21H,2H2,(H3,13,14)(H3,15,16,17,22)/t4-,6-,7-,11-/m1/s1
- InChI Key: PEMQXWCOMFJRLS-RPKMEZRRSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=C(C(=N)N)C2C(NC(N)=NC1=2)=O)O)O
Computed Properties
- Exact Mass: 324.118
- Monoisotopic Mass: 324.118
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 556
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 192Ų
Experimental Properties
- Density: 2.21
- Boiling Point: 750.7°Cat760mmHg
- Flash Point: 407.8°C
- Refractive Index: 1.951
Archaeosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A766548-0.5mg |
Archaeosine |
148608-52-0 | 0.5mg |
$ 170.00 | 2022-06-07 | ||
| TRC | A766548-2.5mg |
Archaeosine |
148608-52-0 | 2.5mg |
$ 953.00 | 2023-04-19 | ||
| TRC | A766548-5mg |
Archaeosine |
148608-52-0 | 5mg |
$ 1642.00 | 2023-04-19 | ||
| TRC | A766548-.5mg |
Archaeosine |
148608-52-0 | .5mg |
$ 207.00 | 2023-04-19 |
Archaeosine Suppliers
Archaeosine Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides Pyrrolopyrimidine nucleosides and nucleotides
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides
Additional information on Archaeosine
Archaeosine (CAS No. 148608-52-0): An Overview of a Unique Nucleoside
Archaeosine, with the chemical abstract service (CAS) number 148608-52-0, is a unique nucleoside that has garnered significant attention in the fields of chemistry, biology, and medicinal research. This compound is primarily found in the ribosomal RNA of archaea, a domain of single-celled microorganisms distinct from bacteria and eukaryotes. The structural and functional properties of Archaeosine have been extensively studied, revealing its potential applications in various scientific and therapeutic contexts.
The chemical structure of Archaeosine is characterized by a modified purine base attached to a ribose sugar. Specifically, it features a 7-deaza-7-substituted guanine base, which imparts unique chemical and biological properties to the molecule. This modification is crucial for its role in stabilizing RNA structures and enhancing the efficiency of translation processes in archaeal cells. Recent studies have also highlighted the potential of Archaeosine as a model compound for understanding the evolution of RNA modifications and their functional significance.
In the realm of medicinal chemistry, Archaeosine has shown promise as a lead compound for drug development. Its unique structural features make it an attractive candidate for designing novel therapeutics targeting RNA-related diseases. For instance, research has explored the use of Archaeosine-derived analogs in treating viral infections, where these compounds can interfere with viral RNA replication processes. Additionally, studies have investigated the potential of Archaeosine-based molecules in modulating gene expression and protein synthesis, opening new avenues for therapeutic interventions in genetic disorders.
The biological activity of Archaeosine is closely tied to its role in RNA stabilization and translation efficiency. In archaeal cells, this nucleoside is known to enhance the stability of ribosomal RNA by forming specific base pairs and tertiary interactions. These interactions are crucial for maintaining the structural integrity of ribosomes, which are essential for protein synthesis. The ability of Archaeosine to stabilize RNA structures has also been observed in eukaryotic systems, suggesting its broader biological relevance.
Beyond its natural occurrence in archaea, synthetic methods for producing Archaeosine have been developed to facilitate its use in laboratory settings and industrial applications. These methods typically involve multistep chemical syntheses that yield high-purity compounds suitable for detailed biochemical and pharmacological studies. The availability of synthetic Archaeosine has enabled researchers to explore its properties more comprehensively and develop new derivatives with enhanced functionalities.
The potential therapeutic applications of Archaeosine-based compounds are an active area of research. Clinical trials are underway to evaluate the safety and efficacy of these molecules in treating various diseases. For example, preliminary studies have shown that certain Archaeosine-derived analogs exhibit antiviral activity against influenza viruses, making them potential candidates for antiviral therapies. Similarly, other derivatives have demonstrated promising results in preclinical models of neurodegenerative diseases, where they can modulate RNA processing and protein aggregation.
In conclusion, Archaeosine (CAS No. 148608-52-0) is a fascinating nucleoside with significant implications for both fundamental research and applied science. Its unique chemical structure and biological functions make it a valuable tool for understanding RNA modifications and their roles in cellular processes. Moreover, the ongoing development of Archaeosine-based therapeutics holds promise for addressing unmet medical needs in various disease areas. As research continues to uncover new insights into this remarkable compound, its potential impact on science and medicine is likely to grow even further.
148608-52-0 (Archaeosine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)